Cas no 1290181-13-3 (4-Thiazolepropanenitrile, beta-oxo-)

• Product Name: 4-Thiazolepropanenitrile, beta-oxo-
• CAS No: 1290181-13-3
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 2123257
• Update Time: 2023-08-04

4-Thiazolepropanenitrile, beta-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-oxo-3-(thiazol-4-yl)propanenitrile
• 4-Thiazolepropanenitrile, beta-oxo-

• Inchi： 1S/C6H4N2OS/c7-2-1-6(9)5-3-10-4-8-5/h3-4H,1H2
• InChI Key： BQMAFMXYDQQGRG-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 82